Cas no 102783-66-4 (Pentadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester)

• Product name: Pentadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester
• CAS No: 102783-66-4
• MF: C₃₃H₆₄O₅
• MW: 540.85826
• CID: 125263
• PubChem ID: 4168728

Pentadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester
• 1,3-Dipentadecanoin
• (2-hydroxy-3-pentadecanoyloxypropyl) pentadecanoate
• DIPENTADECANOIN 1-3 ISOMER
• 1,3-DIPENTADECANOIN (C15:0)
• 1,3-DIPENTADECANOYLGLYCEROL
• glyceryl 1,3-dipentadecanoate
• 59891-25-7
• Diacylglycerol(15:0/0:0/15:0)
• 1-Pentadecanoyl-3-pentadecanoyl-sn-glycerol
• SCHEMBL9465207
• DTXSID40400207
• pentadecanoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• starbld0009431
• FT-0642504
• 2-hydroxypropane-1,3-diyl dipentadecanoate
• J-000798
• DG(15:0/0:0/15:0)
• 121957-69-5
• pentadecanoic acid, diester with 1,2,3-propanetriol
• DAG(15:0/0:0/15:0)
• 102783-66-4
• HZEBMMLXOCVJNI-UHFFFAOYSA-N

• Inchi： InChI=1S/C33H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32(35)37-29-31(34)30-38-33(36)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31,34H,3-30H2,1-2H3
• InChI Key： HZEBMMLXOCVJNI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC(OCC(COC(CCCCCCCCCCCCCC)=O)O)=O

Computed Properties

• Exact Mass: 540.47500
• Monoisotopic Mass: 540.47537514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 9.61610

Pentadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols